Cas no 105935-18-0 (2-Propenoic acid, 2-(trifluoromethyl)-, propyl ester)

2-Propenoic acid, 2-(trifluoromethyl)-, propyl ester structure
105935-18-0 structure
Product Name:2-Propenoic acid, 2-(trifluoromethyl)-, propyl ester
CAS No:105935-18-0
MF:C7H9F3O2
MW:182.140372991562
CID:1163636
PubChem ID:20234448
Update Time:2025-04-20

2-Propenoic acid, 2-(trifluoromethyl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-(trifluoromethyl)-, propyl ester
    • propyl 2-(trifluoromethyl)prop-2-enoate
    • DTXSID00603934
    • SCHEMBL303392
    • OTPPJRROTZEJEB-UHFFFAOYSA-N
    • 105935-18-0
    • Inchi: 1S/C7H9F3O2/c1-3-4-12-6(11)5(2)7(8,9)10/h2-4H2,1H3
    • InChI Key: OTPPJRROTZEJEB-UHFFFAOYSA-N
    • SMILES: FC(C(=C)C(=O)OCCC)(F)F

Computed Properties

  • Exact Mass: 182.05547
  • Monoisotopic Mass: 182.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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